Cas no 2640877-90-1 (1-(4-methylpiperidin-1-yl)-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one)

• Product Name: 1-(4-methylpiperidin-1-yl)-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
• CAS No: 2640877-90-1
• MF: C₁₇H₂₄F₃N₅O
• MW: 371.400573730469
• CID: 5316251
• PubChem ID: 155800244
• Update Time: 2025-11-01

1-(4-methylpiperidin-1-yl)-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2640877-90-1
• AKOS040710063
• F6619-6504
• 1-(4-methylpiperidin-1-yl)-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one
• 1-(4-Methyl-1-piperidinyl)-2-[4-[6-(trifluoromethyl)-4-pyrimidinyl]-1-piperazinyl]ethanone

• Inchi： 1S/C17H24F3N5O/c1-13-2-4-25(5-3-13)16(26)11-23-6-8-24(9-7-23)15-10-14(17(18,19)20)21-12-22-15/h10,12-13H,2-9,11H2,1H3
• InChI Key： MAGHOFSDONQJKP-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C)CC1)CN1CCN(C2C=C(C(F)(F)F)N=CN=2)CC1

Computed Properties

• Exact Mass: 371.19329489g/mol
• Monoisotopic Mass: 371.19329489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 502.9±50.0 °C(Predicted)
• pka: 5.93±0.10(Predicted)

Additional information on 1-(4-methylpiperidin-1-yl)-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one

Compound CAS No 2640877-90-1: A Comprehensive Overview

CAS No 2640877-90-1, also known as 1-(4-methylpiperidin-1-yl)-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}ethan-1-one, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers alike.

The molecular structure of CAS No 2640877-90 is characterized by a piperidine ring substituted with a methyl group and a piperazine ring containing a trifluoromethyl-substituted pyrimidine moiety. This combination of structural elements contributes to its stability and bioavailability, which are critical factors in drug design. The presence of the trifluoromethyl group enhances the compound's lipophilicity, potentially improving its ability to cross cellular membranes and exert pharmacological effects.

Recent research has focused on the synthesis and optimization of this compound. Scientists have explored various synthetic pathways to improve the yield and purity of CAS No 2640877. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining product quality. These advancements in synthetic methodology have paved the way for further exploration of the compound's biological activities.

In terms of pharmacological activity, CAS No 2640877 has demonstrated potent inhibitory effects on several key enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that it can inhibit the activity of certain kinases involved in cell proliferation and survival pathways. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) suggests potential applications in treating conditions like hypertension and inflammation.

The compound's selectivity for specific targets is another area of interest. Researchers have employed advanced computational techniques, such as molecular docking and dynamics simulations, to understand how CAS No 2640877 interacts with its target proteins at the molecular level. These studies have provided valuable insights into the design of more selective and efficacious drugs.

From a clinical perspective, preliminary in vivo studies have shown promising results. Animal models have demonstrated that CAS No 2640877 exhibits good pharmacokinetic properties, including moderate absorption and clearance rates. Furthermore, it has shown minimal toxicity at therapeutic doses, which is a critical factor for drug safety.

The potential applications of this compound are vast. Its ability to target multiple pathways involved in disease progression makes it a versatile candidate for drug development. Researchers are currently exploring its potential as an anti-cancer agent, particularly in the treatment of solid tumors where traditional therapies have shown limited efficacy.

In conclusion, CAS No 2640877, or 1-(4-methylpiperidin-1-y)-..., represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising pharmacological properties, positions it as a strong candidate for future therapeutic interventions. As research continues to unfold, this compound holds the potential to make a meaningful impact on human health.